Cas no 495406-61-6 (2-Quinolinecarboxylic acid, 6-bromo-4-hydroxy-8-methoxy-, methylester)

• Product Name: 2-Quinolinecarboxylic acid, 6-bromo-4-hydroxy-8-methoxy-, methylester
• CAS No: 495406-61-6
• MF: C₁₂H₁₀BrNO₄
• MW: 312.116102695465
• CID: 1524066
• Update Time: 2024-08-24

2-Quinolinecarboxylic acid, 6-bromo-4-hydroxy-8-methoxy-, methylester Chemical and Physical Properties

Names and Identifiers

• 2-Quinolinecarboxylic acid, 6-bromo-4-hydroxy-8-methoxy-, methylester
• 2-Quinolinecarboxylic acid, 6-bromo-4-hydroxy-8-methoxy-, methyl ester

• Inchi： 1S/C12H10BrNO4/c1-17-10-4-6(13)3-7-9(15)5-8(12(16)18-2)14-11(7)10/h3-5H,1-2H3,(H,14,15)
• InChI Key： XLDQLEUOEASAIY-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(Br)=CC=2OC)C(O)=CC=1C(OC)=O

Computed Properties

• Exact Mass: 310.9793

Experimental Properties

• Density: 1.614±0.06 g/cm3(Predicted)
• Boiling Point: 487.6±40.0 °C(Predicted)
• PSA: 68.65
• pka: 6.38±0.40(Predicted)